t-Butyl 4-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate

• IUPAC Name: tert-butyl 4-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate
• InChI: InChI=1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-4-5-13(9-15)10-17-8-6-14-13/h14H,4-10H2,1-3H3
• InChI Key: RQYAMZIURXIENP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1)COCCN2
• Molecular Formula: C13H24N2O3
• Molecular Weight: 256.34 g/mol

Description

The compound “t-Butyl 4-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate” is a chemical compound with the molecular formula C13H24N2O3. It is also known by its IUPAC name as tert-butyl 1-oxa-4,8-diazaspiro[5.5]undecane-8-carboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-4-5-13(10-15)9-14-6-8-17-13/h14H,4-10H2,1-3H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 256.35. The compound should be stored at room temperature.

Scientific Research Applications

Biological Activity of Heterocyclic Systems

• Heterocyclic compounds, such as 1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives, show diverse pharmacological potential, including antimicrobial, anti-inflammatory, and antitumor activities. These findings highlight the importance of heterocyclic scaffolds in medicinal chemistry, suggesting a potential area of interest for research involving "t-Butyl 4-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate" if it shares similar heterocyclic characteristics (Lelyukh, 2019).

Synthetic Antioxidants and Environmental Fate

• Synthetic phenolic antioxidants (SPAs) like butylated hydroxyanisole (BHA) and butylated hydroxytoluene (BHT) are widely used in industrial applications. Research on SPAs, including their detection in environmental samples and potential health effects, underscores the importance of understanding the environmental impact and safety of synthetic compounds, including those related to "t-Butyl 4-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate" (Liu & Mabury, 2020).

Bioseparation Processes

• Three-phase partitioning (TPP) is highlighted as an efficient, green, and scalable approach for the separation and purification of bioactive molecules, applicable in the food, cosmetics, and medicine sectors. Given the importance of purification processes in the development of pharmaceuticals and chemicals, this area might intersect with research on the purification or synthesis of "t-Butyl 4-oxa-1,8-diazaspiro[5.5]undecane-8-carboxylate" and its potential applications (Yan et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.